Cas no 698358-15-5 (methyl 2,5-dibenzyl-octahydropyrrolo3,4-cpyrrole-3a-carboxylate)

• Product Name: methyl 2,5-dibenzyl-octahydropyrrolo3,4-cpyrrole-3a-carboxylate
• CAS No: 698358-15-5
• MF: C₂₂H₂₆N₂O₂
• MW: 350.454045772552
• CID: 974298
• PubChem ID: 1516422
• Update Time: 2025-09-25

methyl 2,5-dibenzyl-octahydropyrrolo3,4-cpyrrole-3a-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2,5-dibenzyl-hexahydro-pyrrolo[3,4-c]pyrrole-3a-carboxylic acid methyl ester
• 2,4-DICHLORO-6-[[(3,4-DIMETHOXYPHENETHYL)AMINO](DIPHENYLPHOSPHORYL)METHYL]PHENOL
• methyl 2,5-dibenzyl-octahydropyrrolo3,4-cpyrrole-3a-carboxylate
• 2490406-92-1
• BS-48683
• methyl (3ar,6ar)-2,5-dibenzyl-octahydropyrrolo[3,4-c]pyrrole-3a-carboxylate
• EN300-12610604
• BS-48468
• EN300-27106088
• 698358-15-5
• Methyl 2,5-dibenzyloctahydropyrrolo[3,4-c]pyrrole-3a-carboxylate
• methyl 2,5-dibenzyl-3,4,6,6a-tetrahydro-1H-pyrrolo[3,4-c]pyrrole-3a-carboxylate
• trans-Methyl 2,5-dibenzylhexahydropyrrolo[3,4-c]pyrrole-3a(1H)-carboxylate
• F76140
• methyl 2,5-dibenzyl-octahydropyrrolo[3,4-c]pyrrole-3a-carboxylate
• cis-Methyl 2,5-dibenzylhexahydropyrrolo[3,4-c]pyrrole-3a(1H)-carboxylate
• METHYL 2,5-DIBENZYL-TETRAHYDRO-1H-PYRROLO[3,4-C]PYRROLE-3A-CARBOXYLATE
• methyl (3ar,6ar)-2,5-dibenzyl-tetrahydro-1H-pyrrolo[3,4-c]pyrrole-3a-carboxylate

• Inchi： 1S/C22H26N2O2/c1-26-21(25)22-16-23(12-18-8-4-2-5-9-18)14-20(22)15-24(17-22)13-19-10-6-3-7-11-19/h2-11,20H,12-17H2,1H3
• InChI Key： UCVKDBPNKYUAOE-UHFFFAOYSA-N
• SMILES： O(C)C(C12CN(CC3C=CC=CC=3)CC1CN(CC1C=CC=CC=1)C2)=O

Computed Properties

• Exact Mass: 350.19900
• Monoisotopic Mass: 350.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• Density: 1.191
• Boiling Point: 441.6°C at 760 mmHg
• Flash Point: 220.9°C
• Refractive Index: 1.61
• PSA: 32.78000
• LogP: 2.66940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on methyl 2,5-dibenzyl-octahydropyrrolo3,4-cpyrrole-3a-carboxylate

Comprehensive Overview of Methyl 2,5-Dibenzyl-Octahydropyrrolo[3,4-c]Pyrrole-3a-Carboxylate (CAS No. 698358-15-5)

The compound methyl 2,5-dibenzyl-octahydropyrrolo[3,4-c]pyrrole-3a-carboxylate (CAS No. 698358-15-5) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique structural framework, featuring a fused pyrrolo[3,4-c]pyrrole core, makes it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. The presence of dibenzyl and carboxylate functional groups further enhances its versatility in synthetic transformations.

In recent years, the demand for novel heterocyclic compounds like methyl 2,5-dibenzyl-octahydropyrrolo[3,4-c]pyrrole-3a-carboxylate has surged due to their role in addressing unmet medical needs. For instance, the rise of neurodegenerative diseases and mental health disorders has prompted scientists to investigate molecules with blood-brain barrier (BBB) permeability and receptor modulation capabilities. This compound's structural complexity aligns well with these research priorities, making it a subject of interest in medicinal chemistry and computational drug design.

From a synthetic perspective, the preparation of CAS No. 698358-15-5 involves multi-step organic reactions, including N-alkylation, cyclization, and esterification. Its octahydropyrrolo[3,4-c]pyrrole scaffold is particularly noteworthy for its conformational rigidity, which can improve binding affinity to biological targets. Laboratories focusing on high-throughput screening (HTS) and fragment-based drug discovery (FBDD) often utilize such scaffolds to build diverse compound libraries. Additionally, the benzyl substituents offer opportunities for further derivatization, enabling the exploration of structure-activity relationships (SAR).

The growing interest in sustainable chemistry and green synthesis has also influenced the study of this compound. Researchers are investigating catalytic methods and solvent-free conditions to optimize its production, reducing environmental impact. Questions like "How to improve the yield of methyl 2,5-dibenzyl-octahydropyrrolo[3,4-c]pyrrole-3a-carboxylate?" or "What are the latest applications of pyrrolo[3,4-c]pyrrole derivatives in medicine?" are frequently searched in academic and industrial forums, reflecting its relevance in contemporary science.

In summary, methyl 2,5-dibenzyl-octahydropyrrolo[3,4-c]pyrrole-3a-carboxylate (CAS No. 698358-15-5) represents a promising candidate for advancing pharmaceutical research and organic synthesis. Its structural features and functional groups make it a versatile building block for designing next-generation therapeutics. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing global health challenges and fostering innovation in drug development.